Cas no 2716849-42-0 (trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester)

• Product Name: trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• CAS No: 2716849-42-0
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.27
• MDL: MFCD32716767
• CID: 5088415
• Update Time: 2025-10-23

trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4R)-rel-
• trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester

• MDL： MFCD32716767
• Inchi： 1S/C12H18F3NO4/c1-11(2,3)20-10(19)16-5-4-7(12(13,14)15)6-8(16)9(17)18/h7-8H,4-6H2,1-3H3,(H,17,18)/t7-,8-/m0/s1
• InChI Key： UNYZILUVCHUWBO-YUMQZZPRSA-N
• SMILES： [C@@H]1(C(F)(F)F)C[C@@H](C(=O)O)N(C(OC(C)(C)C)=O)CC1

Additional information on trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester

Recent Advances in the Application of trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS: 2716849-42-0) in Chemical Biology and Pharmaceutical Research

The compound trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS: 2716849-42-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This piperidine derivative, characterized by a trifluoromethyl group and a tert-butyl ester moiety, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the key areas of research involving this compound is its role in the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The trifluoromethyl group was found to enhance the binding affinity of the inhibitors to the target enzymes, while the tert-butyl ester moiety improved their metabolic stability.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv highlighted its use as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study reported that the incorporation of the trifluoromethyl group into the piperidine ring significantly influenced the pharmacokinetic properties of the resulting compounds, including their blood-brain barrier permeability and metabolic clearance rates.

Another notable application of trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester is in the field of positron emission tomography (PET) imaging. Researchers have utilized this compound as a scaffold for the development of fluorine-18 labeled radiotracers. A 2022 publication in ACS Chemical Neuroscience described the synthesis of a radiolabeled analog of this compound, which exhibited high selectivity for sigma-1 receptors in the brain. This finding opens new avenues for the non-invasive imaging of neurological disorders, such as Alzheimer's disease and schizophrenia.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of derivatives based on this compound. Recent work published in Organic Process Research & Development has addressed some of these issues by developing more efficient synthetic routes and purification methods. The authors reported a scalable process that reduces the number of steps and improves the overall yield of trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester, making it more accessible for industrial applications.

In conclusion, trans-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS: 2716849-42-0) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features and diverse applications underscore its potential as a key intermediate in the development of next-generation therapeutics. Future research is expected to further explore its utility in targeted drug delivery systems and personalized medicine approaches.